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Compound of Interest

Compound Name: PI3K-IN-19 hydrochloride

Cat. No.: B11934917

For Researchers, Scientists, and Drug Development Professionals

Introduction

PI3K-IN-19 hydrochloride is a small molecule inhibitor targeting the phosphoinositide 3-kinase
(PI3K) family of enzymes.[1] The PI3K pathway is a critical signaling cascade that regulates a
wide range of cellular processes, including cell growth, proliferation, survival, and metabolism.
Dysregulation of this pathway is frequently implicated in the pathogenesis of various diseases,
particularly cancer, making PI3K an attractive target for therapeutic intervention. This technical
guide provides a comprehensive overview of the available data on PI3K-IN-19 hydrochloride,
including its chemical properties, mechanism of action, and relevant experimental data, to
support its application in research and drug development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of PI3K-IN-19 hydrochloride is
presented in the table below. This information is crucial for its handling, storage, and use in
experimental settings.
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Property Value

CAS Number 2132943-80-5
Molecular Formula C23H27CINsOs
Molecular Weight 530.97 g/mol

Extracted from patent W0O2017153220, step 5.
[1]

Source

Physical Form Solid

Table 1: Chemical and Physical Properties of PI3K-IN-19 Hydrochloride

Mechanism of Action

PI3K-IN-19 hydrochloride functions as an inhibitor of the phosphoinositide 3-kinase (PI13K)
signaling pathway. The PI3K family is broadly divided into three classes, with Class | being the
most extensively studied in the context of cancer. Upon activation by upstream signals, such as
growth factors binding to receptor tyrosine kinases (RTKs), PI3K phosphorylates
phosphatidylinositol-4,5-bisphosphate (PIP2) to generate phosphatidylinositol-3,4,5-
trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting and activating downstream
effectors, most notably the serine/threonine kinase Akt (also known as protein kinase B).
Activated Akt, in turn, phosphorylates a multitude of substrates, leading to the activation of the
MTOR pathway and the regulation of various cellular functions that promote cell growth and
survival. By inhibiting PI3K, PI3K-IN-19 hydrochloride is expected to block the production of
PIP3, thereby preventing the activation of Akt and its downstream signaling cascade. This
disruption can lead to the inhibition of cell proliferation and the induction of apoptosis in cells
where the PI3K pathway is aberrantly activated.
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Figure 1: PI3K Signaling Pathway and the inhibitory action of PI3BK-IN-19 Hydrochloride.

Biological Activity
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While specific ICso values for PI3K-IN-19 hydrochloride against different PI3K isoforms are
not readily available in the public domain, its origin from patent WO2017153220 indicates that it
has been evaluated for its inhibitory activity. For context, other potent and selective PI3K
inhibitors have been reported with ICso values in the nanomolar range against various isoforms.
For example, PI3Ky inhibitor 4 has an ICso of 40 nM for PI3Ky, and PKI-179 hydrochloride, a
dual PI3BK/mTOR inhibitor, exhibits ICso values of 8 nM, 24 nM, 74 nM, and 77 nM for PI3K-q,
PI3K-B, PI3K-y, and PI3K-9, respectively.[1] Further experimental validation is required to
determine the precise inhibitory profile of PI3K-IN-19 hydrochloride.

Experimental Protocols

Detailed experimental protocols for the evaluation of PI3K-IN-19 hydrochloride are not
explicitly available. However, based on standard methodologies for characterizing PI3K
inhibitors, the following experimental workflows can be proposed.

In Vitro Kinase Assay

This assay is designed to measure the direct inhibitory effect of the compound on the
enzymatic activity of purified PI3K isoforms.
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Figure 2: A generalized workflow for an in vitro PI3K kinase assay.

Methodology:

+ Reagent Preparation: Prepare assay buffer, purified recombinant PI3K isoforms (a, 3, v, 9),
lipid substrate (e.g., PIP2), and ATP.
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o Compound Preparation: Prepare a serial dilution of PI3K-IN-19 hydrochloride in a suitable
solvent (e.g., DMSO).

e Enzyme Inhibition: Incubate the PI3K enzyme with varying concentrations of PI3K-IN-19
hydrochloride for a predetermined period.

» Kinase Reaction: Initiate the kinase reaction by adding the lipid substrate and ATP.
e Reaction Termination: Stop the reaction after a specific time.

o Detection: Quantify the amount of PIP3 produced using a suitable detection method, such as
Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) or a luminescence-
based assay.

» Data Analysis: Plot the percentage of inhibition against the compound concentration and
determine the ICso value using non-linear regression analysis.

Cell-Based Pathway Inhibition Assay

This assay assesses the ability of the compound to inhibit the PI3K pathway within a cellular
context.

Methodology:

o Cell Culture: Culture a relevant cell line (e.g., a cancer cell line with a known PI3K pathway
mutation) to a suitable confluency.

o Compound Treatment: Treat the cells with various concentrations of PI3K-IN-19
hydrochloride for a specified duration.

e Cell Lysis: Lyse the cells to extract proteins.

o Western Blot Analysis: Perform Western blotting to detect the phosphorylation status of key
downstream targets of the PI3K pathway, such as Akt (at Ser473 and Thr308) and S6
ribosomal protein. A decrease in the phosphorylation of these proteins would indicate
pathway inhibition.
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» Data Analysis: Quantify the band intensities to determine the concentration-dependent effect
of the inhibitor.

Conclusion

PI3K-IN-19 hydrochloride is a promising research tool for investigating the role of the PI3K
signaling pathway in various biological and pathological processes. Its identification as a PI3K
inhibitor warrants further detailed characterization of its isoform selectivity, potency, and cellular
effects. The experimental protocols outlined in this guide provide a framework for researchers
to conduct these essential studies. A thorough understanding of its biological activity will be
critical for its potential development as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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